Cas no 2097930-75-9 (2-{[3-Oxo-4-(pyridin-3-yl)piperazin-1-yl]sulfonyl}benzonitrile)

2-{[3-Oxo-4-(pyridin-3-yl)piperazin-1-yl]sulfonyl}benzonitrile is a structurally complex sulfonamide derivative featuring a pyridine-substituted piperazine core. Its unique molecular architecture, combining a benzonitrile moiety with a sulfonyl-linked heterocyclic system, makes it a valuable intermediate in pharmaceutical and agrochemical research. The compound exhibits potential as a precursor for designing bioactive molecules, particularly in kinase inhibition or receptor modulation applications. Its sulfonamide group enhances binding affinity, while the pyridine and nitrile functionalities offer sites for further derivatization. The compound's stability and synthetic versatility make it suitable for exploratory medicinal chemistry, enabling the development of targeted therapeutics with improved selectivity and pharmacokinetic properties.

2-{[3-Oxo-4-(pyridin-3-yl)piperazin-1-yl]sulfonyl}benzonitrile structure

2097930-75-9 structure

Product Name:2-{[3-Oxo-4-(pyridin-3-yl)piperazin-1-yl]sulfonyl}benzonitrile

CAS No:2097930-75-9

MF:C₁₆H₁₄N₄O₃S

MW:342.372361660004

CID:5469137

Update Time:2025-06-07

2-{[3-Oxo-4-(pyridin-3-yl)piperazin-1-yl]sulfonyl}benzonitrile Chemical and Physical Properties

Names and Identifiers

- 2-{[3-oxo-4-(pyridin-3-yl)piperazin-1-yl]sulfonyl}benzonitrile
- 2-(3-oxo-4-pyridin-3-ylpiperazin-1-yl)sulfonylbenzonitrile
- 2-{[3-Oxo-4-(pyridin-3-yl)piperazin-1-yl]sulfonyl}benzonitrile
- Inchi： 1S/C16H14N4O3S/c17-10-13-4-1-2-6-15(13)24(22,23)19-8-9-20(16(21)12-19)14-5-3-7-18-11-14/h1-7,11H,8-9,12H2
- InChI Key： YDUSYPLWWAZSHE-UHFFFAOYSA-N
- SMILES： S(C1C=CC=CC=1C#N)(N1CC(N(C2C=NC=CC=2)CC1)=O)(=O)=O

Computed Properties

Exact Mass: 342.07866149 g/mol
Monoisotopic Mass: 342.07866149 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 24
Rotatable Bond Count: 3
Complexity: 621
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 342.4
XLogP3: 0.6
Topological Polar Surface Area: 103

2-{[3-Oxo-4-(pyridin-3-yl)piperazin-1-yl]sulfonyl}benzonitrile Pricemore >>

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Life Chemicals	F6573-7702-2μmol	2-{[3-oxo-4-(pyridin-3-yl)piperazin-1-yl]sulfonyl}benzonitrile	2097930-75-9	2μmol	$57.0	2023-09-07
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Life Chemicals	F6573-7702-1mg	2-{[3-oxo-4-(pyridin-3-yl)piperazin-1-yl]sulfonyl}benzonitrile	2097930-75-9	1mg	$54.0	2023-09-07
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